Cas no 1261887-81-3 (5-Fluoro-3-methyl-2'-(trifluoromethyl)biphenyl)

• Product Name: 5-Fluoro-3-methyl-2'-(trifluoromethyl)biphenyl
• CAS No: 1261887-81-3
• MF: C₁₄H₁₀F₄
• MW: 254.222817897797
• CID: 4991073
• Update Time: 2025-10-30

5-Fluoro-3-methyl-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-methyl-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10F4/c1-9-6-10(8-11(15)7-9)12-4-2-3-5-13(12)14(16,17)18/h2-8H,1H3
• InChI Key： HYTPNYGWJCGRBX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C=C(C)C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 5-Fluoro-3-methyl-2'-(trifluoromethyl)biphenyl

Introduction to 5-Fluoro-3-methyl-2'-(trifluoromethyl)biphenyl (CAS No. 1261887-81-3)

5-Fluoro-3-methyl-2'-(trifluoromethyl)biphenyl (CAS No. 1261887-81-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of biphenyl derivatives, which are characterized by a central biphenyl core with various substituents attached to the aromatic rings. The presence of a fluorine atom, a methyl group, and a trifluoromethyl group in specific positions on the biphenyl structure imparts distinct chemical and physical characteristics that make it a valuable candidate for various applications.

The 5-fluoro substitution on the biphenyl ring is particularly noteworthy as it can influence the electronic properties of the molecule, enhancing its reactivity and stability. Fluorine atoms are known for their strong electronegativity, which can modulate the electronic distribution within the molecule, leading to improved binding affinity and selectivity in biological systems. This property is particularly useful in the design of pharmaceuticals where precise interactions with target proteins are crucial.

The 3-methyl group on the biphenyl ring adds steric bulk and can affect the conformational flexibility of the molecule. This can be advantageous in drug design, as it can help to optimize the fit of the compound within binding sites, thereby enhancing its efficacy. Additionally, the methyl group can influence the lipophilicity of the molecule, which is an important factor in determining its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

The 2'-(trifluoromethyl) group is another key feature of this compound. The trifluoromethyl group is a common functional group in medicinal chemistry due to its ability to enhance metabolic stability and improve pharmacological properties. It can also increase the lipophilicity of the molecule, which can be beneficial for crossing biological membranes and reaching target tissues. The presence of this group has been shown to improve the overall bioavailability and therapeutic index of many drug candidates.

Recent research has explored the potential applications of 5-Fluoro-3-methyl-2'-(trifluoromethyl)biphenyl in various areas. In medicinal chemistry, this compound has been investigated as a potential lead structure for developing new drugs targeting specific diseases. For example, studies have shown that compounds with similar structures exhibit promising anti-inflammatory and anti-cancer activities. The unique combination of fluorine, methyl, and trifluoromethyl groups may contribute to these biological activities by modulating key signaling pathways involved in disease progression.

In materials science, 5-Fluoro-3-methyl-2'-(trifluoromethyl)biphenyl has been explored for its potential use in organic electronics and optoelectronics. The high electron affinity and low ionization potential of fluorinated compounds make them suitable for applications such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). The rigid biphenyl core provides excellent thermal stability and mechanical strength, which are essential properties for these applications.

The synthesis of 5-Fluoro-3-methyl-2'-(trifluoromethyl)biphenyl typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include coupling reactions such as Suzuki-Miyaura coupling or Ullmann coupling, followed by selective functionalization steps to introduce the desired substituents. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making it easier to produce this compound on a larger scale.

In conclusion, 5-Fluoro-3-methyl-2'-(trifluoromethyl)biphenyl (CAS No. 1261887-81-3) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development, with ongoing studies continuing to uncover new possibilities for its use in various fields.